Cas no 119880-74-9 (Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester)

• Product Name: Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester
• CAS No: 119880-74-9
• MF: C₁₇H₁₉O₅P
• MW: 334.303526163101
• MDL: MFCD27938720
• CID: 3677816
• PubChem ID: 15099107
• Update Time: 2025-10-28

Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester
• Dibenzyloxyphosphoryl acetic acid methyl ester
• dibenzyl(methoxycarbonylmethyl)phosphonate
• methyl 2-dibenzyloxyphosphorylacetate
• Dibenzyloxyphosphoryl acetic acid methyl ester, min. 80%
• MFCD27938720
• methyl 2-bis(phenylmethoxy)phosphorylacetate
• 119880-74-9
• Methyl 2-(bis(benzyloxy)phosphoryl)acetate
• AKOS040767164

• MDL： MFCD27938720
• Inchi： 1S/C17H19O5P/c1-20-17(18)14-23(19,21-12-15-8-4-2-5-9-15)22-13-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3
• InChI Key： QOIYYZMTQSZHCD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CP(OCC1=CC=CC=C1)(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 334.09701070Da
• Monoisotopic Mass: 334.09701070Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester

Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester (CAS No. 119880-74-9): A Comprehensive Overview

Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester, identified by its CAS number 119880-74-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework composed of acetic acid moieties linked to phosphinyl groups with phenylmethoxy substituents, exhibits intriguing chemical properties that make it a valuable candidate for various applications.

The molecular structure of this compound can be described as a derivative of acetic acid where the hydroxyl groups are replaced by phosphinyl groups, each further substituted with phenylmethoxy units. This modification imparts distinct electronic and steric characteristics to the molecule, which are crucial for its potential roles in catalysis, ligand design, and as a precursor in the synthesis of more complex biomimetic systems.

In recent years, the compound has been explored for its potential applications in the development of novel catalysts. The presence of multiple phosphinyl groups suggests that it may serve as an effective ligand in transition metal-catalyzed reactions. Specifically, studies have indicated that this compound could enhance the efficiency of cross-coupling reactions such as Suzuki-Miyaura and Heck reactions by stabilizing reactive intermediates and facilitating metal coordination.

The pharmaceutical relevance of Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester has also been a subject of extensive research. Researchers have been investigating its potential as a scaffold for drug discovery due to its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making them promising candidates for therapeutic development.

The synthesis of Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the phosphinyl and phenylmethoxy groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular architecture efficiently.

The physicochemical properties of this compound, including its solubility, melting point, and spectroscopic characteristics, have been thoroughly characterized. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its solubility profile determines its suitability for use in aqueous or organic solvents, which is critical for pharmaceutical formulations and industrial processes.

In conclusion, Acetic acid, [bis(phenylmethoxy)phosphinyl]-, methyl ester (CAS No. 119880-74-9) is a versatile compound with significant potential in both catalysis and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel catalysts and drug candidates. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the chemical and pharmaceutical industries.